Cas no 4609-91-0 (Octane, 2-nitro-)
Octane, 2-nitro- structure
Product Name:Octane, 2-nitro-
Octane, 2-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Octane, 2-nitro-
- 2-nitrooctane
- (+-)-2-Nitro-octan
- (+-)-2-nitro-octane
- 2-Nitro-octan
- 2-nitro-octane
- 2-Octyl nitrate
- AC1L5946
- AC1Q1WP5
- AR-1E4398
- CTK1D8371
- NSC3655
- NSC-3655
- DTXSID30277708
- 4609-91-0
- AKOS024339162
- SCHEMBL1151349
- ZXLQHMOMJDHKJK-UHFFFAOYSA-N
-
- Inchi: 1S/C8H17NO2/c1-3-4-5-6-7-8(2)9(10)11/h8H,3-7H2,1-2H3
- InChI Key: ZXLQHMOMJDHKJK-UHFFFAOYSA-N
- SMILES: [O-][N+](C(C)CCCCCC)=O
Computed Properties
- Exact Mass: 159.12601
- Monoisotopic Mass: 159.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 109
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- Density: 0.916
- Boiling Point: 208.6°C at 760 mmHg
- Flash Point: 71.8°C
- Refractive Index: 1.432
- PSA: 43.14
Octane, 2-nitro- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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